(4aS*,7aR*)-1-pent-2-yn-1-yl-4-pyrimidin-2-yloctahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: (4aS,7aR)-1-pent-2-ynyl-4-pyrimidin-2-yl-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazine 6,6-dioxide
• InChI: InChI=1S/C15H20N4O2S/c1-2-3-4-8-18-9-10-19(15-16-6-5-7-17-15)14-12-22(20,21)11-13(14)18/h5-7,13-14H,2,8-12H2,1H3/t13-,14+/m0/s1
• InChI Key: PHIHYXCDTHVHSV-UONOGXRCSA-N
• Canonical SMILES: CCC#CCN1CCN(C2C1CS(=O)(=O)C2)C3=NC=CC=N3
• Isomeric SMILES: CCC#CCN1CCN([C@H]2[C@@H]1CS(=O)(=O)C2)C3=NC=CC=N3
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

(4aS*,7aR*)-1-pent-2-yn-1-yl-4-pyrimidin-2-yloctahydrothieno[3,4-b]pyrazine 6,6-dioxide is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.13069707 g/mol and the complexity rating of the compound is 553. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Reactions and Synthesis

Chemical studies on related pyrazine and pyrimidine derivatives highlight their utility in synthesizing complex heterocyclic compounds. For instance, the reaction of certain pyrazolo[1,5-a]pyrimidines with hydrazine hydrate demonstrates the potential for creating diverse chemical structures, serving as a foundational step for further modifications and applications in drug development (Chimichi et al., 1996). Additionally, the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives and their cytotoxicity against cancer cells underscore the relevance of these compounds in medicinal chemistry (Hassan et al., 2014).

Biological Activities

Research into pyrazolo and pyrimidinyl derivatives has also shown promising biological activities, including antimicrobial properties. Novel syntheses of pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives from new 5-aminopyrazoles have revealed significant antibacterial activity and cytotoxicity, suggesting potential applications in developing new antimicrobial agents (Al-Adiwish et al., 2013).

Advanced Materials and Molecular Complexes

The exploration of pyrimidin-4-yl and related heterocyclic compounds extends into the realm of materials science, where their coordination with metals can lead to novel materials with unique properties. For example, the assembly of silver(I) coordination networks using heteroaryl ethynide ligands, including pyrimidinyl derivatives, showcases the potential for constructing multidimensional coordination networks with applications ranging from catalysis to materials science (Zhao et al., 2009).

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure and minimize risk.

Future Directions

Given the interesting structure of this compound and the biological activity of many pyrimidine and pyrazine derivatives, it could be worthwhile to investigate this compound further. Potential areas of research could include the synthesis and characterization of the compound, the investigation of its physical and chemical properties, and the exploration of its biological activity.